molecular formula C9H12O3S B15362896 2-Thiophenecarboxylic acid, 5-(1,1-dimethylethoxy)-

2-Thiophenecarboxylic acid, 5-(1,1-dimethylethoxy)-

Cat. No.: B15362896
M. Wt: 200.26 g/mol
InChI Key: XYDOYKYONMJEQA-UHFFFAOYSA-N
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Description

5-(tert-Butoxy)thiophene-2-carboxylic acid is an organic compound with the molecular formula C9H12O3S It features a thiophene ring substituted with a tert-butoxy group at the 5-position and a carboxylic acid group at the 2-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(tert-butoxy)thiophene-2-carboxylic acid typically involves the following steps:

    Starting Material: The synthesis begins with thiophene, a five-membered aromatic ring containing one sulfur atom.

    Substitution Reaction: The tert-butoxy group is introduced at the 5-position of the thiophene ring through a substitution reaction. This can be achieved using tert-butyl alcohol and an appropriate catalyst under controlled conditions.

    Carboxylation: The carboxylic acid group is introduced at the 2-position through a carboxylation reaction, often involving the use of carbon dioxide and a base such as sodium hydroxide.

Industrial Production Methods

In an industrial setting, the production of 5-(tert-butoxy)thiophene-2-carboxylic acid may involve more

Properties

Molecular Formula

C9H12O3S

Molecular Weight

200.26 g/mol

IUPAC Name

5-[(2-methylpropan-2-yl)oxy]thiophene-2-carboxylic acid

InChI

InChI=1S/C9H12O3S/c1-9(2,3)12-7-5-4-6(13-7)8(10)11/h4-5H,1-3H3,(H,10,11)

InChI Key

XYDOYKYONMJEQA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC1=CC=C(S1)C(=O)O

Origin of Product

United States

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